N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine

• IUPAC Name: N'-ethyl-N'-[(4-methoxyphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C12H20N2O/c1-3-14(9-8-13)10-11-4-6-12(15-2)7-5-11/h4-7H,3,8-10,13H2,1-2H3
• InChI Key: NGEVOIHRMKJPNZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)CC1=CC=C(C=C1)OC
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

N1-Ethyl-N1-(4-methoxy-benzyl)-ethane-1,2-diamine, also known as EMEDA, is a chemical compound that has been widely researched for its potential applications in the field of medicine. It is a diamine derivative that has been synthesized through various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine is not fully understood, but it is believed to act by inhibiting the activity of enzymes like poly(ADP-ribose) polymerase (PARP) and caspases, which are involved in cell death pathways. It has also been suggested that N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine may act by inducing oxidative stress in cells, leading to their death.
Biochemical and Physiological Effects:
N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has been found to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the reduction of inflammation, and the protection of neurons from damage. It has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine in lab experiments is its high purity and stability, which makes it easy to work with. Additionally, its low toxicity makes it a safer alternative to other cytotoxic compounds. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can elucidate its effects.

Future Directions

There are several future directions for research on N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine, including the development of new synthesis methods that can produce it in higher yields and with greater purity. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential applications in other fields of medicine. Finally, more research is needed to determine the optimal dosage and administration methods for N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine in order to maximize its therapeutic effects.

Scientific Research Applications

N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has been studied for its potential applications in various fields of medicine, including cancer treatment, neuroprotection, and anti-inflammatory therapy. Studies have shown that N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has cytotoxic effects on cancer cells and can induce apoptosis in these cells. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases like Parkinson's and Alzheimer's. Additionally, N*1*-Ethyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has been shown to have anti-inflammatory properties, making it a potential therapy for inflammatory diseases like arthritis.